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Compound of Interest

Compound Name: 1,5-Diacetylindoline

Cat. No.: B094150 Get Quote

1,5-Diacetylindoline: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction

1,5-Diacetylindoline, with the Chemical Abstracts Service (CAS) registry number 16078-35-6,

is a substituted indoline derivative. Its chemical structure consists of an indoline core acetylated

at the nitrogen (position 1) and the aromatic ring (position 5). The molecular formula of 1,5-
Diacetylindoline is C₁₂H₁₃NO₂, and it has a molecular weight of 203.24 g/mol .[1][2] This

document aims to provide a comprehensive technical guide on the discovery, history, and

properties of this compound. However, a thorough review of publicly available scientific

literature and chemical databases reveals a notable scarcity of detailed information regarding

its original synthesis, specific biological activities, and associated signaling pathways.

Physicochemical Properties
While a comprehensive, experimentally verified dataset is not readily available in the literature,

some basic physicochemical properties have been reported, primarily from chemical supplier

databases.
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Property Value Reference

CAS Number 16078-35-6 [1][2]

Molecular Formula C₁₂H₁₃NO₂ [1][2]

Molecular Weight 203.24 g/mol [1][2]

Alternate Name
1,1'-(Indoline-1,5-

diyl)diethanone

Predicted XlogP 1.0 [1]

Monoisotopic Mass 203.09464 Da [1]

Synthesis and History
The historical context of the discovery and the first reported synthesis of 1,5-Diacetylindoline
are not well-documented in readily accessible scientific literature. Searches for its original

preparation and the researchers involved have not yielded a primary reference. General

synthetic routes to substituted indolines often involve modifications of indole precursors. The

synthesis of 1,5-Diacetylindoline would logically involve the acetylation of indoline at both the

nitrogen and the 5-position of the benzene ring, though the specific reaction conditions,

catalysts, and yields from a foundational study are not available.

Potential Applications in Research
While specific biological activities of 1,5-Diacetylindoline are not extensively reported, its

availability as a chemical reagent suggests its use as a building block or intermediate in the

synthesis of more complex molecules. The indoline scaffold is a privileged structure in

medicinal chemistry, appearing in numerous natural products and synthetic compounds with a

wide range of biological activities. Therefore, 1,5-Diacetylindoline could potentially serve as a

starting material for the development of novel therapeutic agents.

Experimental Protocols and Data
A critical aspect of a technical guide is the inclusion of detailed experimental protocols and

quantitative data. Unfortunately, despite extensive searches, specific experimental procedures

for the synthesis of 1,5-Diacetylindoline, including reaction setup, purification methods, and
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characterization data (such as detailed ¹H NMR, ¹³C NMR, and mass spectrometry peak

assignments and yields), could not be located in the available literature.

Signaling Pathways and Biological Activity
There is currently no information available in the public domain that links 1,5-Diacetylindoline
to any specific biological signaling pathways or details its pharmacological profile. Biological

evaluations of this particular compound have not been reported in the scientific literature

accessed.

Conclusion
1,5-Diacetylindoline remains a compound with a limited public footprint in terms of its scientific

documentation. While its basic chemical identity is established, the key details regarding its

discovery, synthesis, and biological properties are not readily available. This presents both a

challenge and an opportunity for researchers. The lack of data may indicate an underexplored

area of chemical space, and the synthesis and biological evaluation of 1,5-Diacetylindoline
and its derivatives could be a fruitful avenue for future research in medicinal chemistry and

drug discovery. Further investigation into historical chemical literature and specialized

databases may be necessary to uncover the foundational work on this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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